Cas no 1312938-19-4 ((3-((Dibutylamino)methyl)phenyl)boronic acid)

• Product Name: (3-((Dibutylamino)methyl)phenyl)boronic acid
• CAS No: 1312938-19-4
• MF: C₁₅H₂₆BNO₂
• MW: 263.183444499969
• MDL: MFCD16413688
• CID: 4674255
• PubChem ID: 61534283
• Update Time: 2025-10-28

(3-((Dibutylamino)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((dibutylamino)methyl)phenyl)boronic acid
• {3-[(dibutylamino)methyl]phenyl}boronic acid
• (3-[(Dibutylamino)methyl]phenyl)boranediol
• D94046
• [3-[(dibutylamino)methyl]phenyl]boronic acid
• AKOS010796352
• 1312938-19-4
• AS-66113
• (3-((Dibutylamino)methyl)phenyl)boronic acid

• MDL： MFCD16413688
• Inchi： 1S/C15H26BNO2/c1-3-5-10-17(11-6-4-2)13-14-8-7-9-15(12-14)16(18)19/h7-9,12,18-19H,3-6,10-11,13H2,1-2H3
• InChI Key： YGJHHPMAIOOJOM-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(=C1)CN(CCCC)CCCC)O

Computed Properties

• Exact Mass: 263.2056592 g/mol
• Monoisotopic Mass: 263.2056592 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7
• Molecular Weight: 263.19

Additional information on (3-((Dibutylamino)methyl)phenyl)boronic acid

Introduction to (3-((Dibutylamino)methyl)phenyl)boronic Acid (CAS No. 1312938-19-4)

(3-((Dibutylamino)methyl)phenyl)boronic acid, with the CAS number 1312938-19-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of boronic acids, which are known for their versatile applications in drug discovery, particularly in the development of targeted therapies and diagnostic agents. The unique structural features of this molecule, including its phenyl ring and the presence of a dibutylamino substituent, make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological assays.

The significance of (3-((Dibutylamino)methyl)phenyl)boronic acid lies in its ability to participate in various chemical reactions that are pivotal for the synthesis of complex molecules. Boronic acids are well-known for their capability to form stable adducts with diols, a reaction that is widely utilized in the construction of carbon-carbon bonds. This property makes them indispensable in the field of Suzuki-Miyaura cross-coupling reactions, which are fundamental in the synthesis of biaryl compounds. These biaryl structures are prevalent in many pharmaceuticals and natural products, highlighting the importance of boronic acids like (3-((Dibutylamino)methyl)phenyl)boronic acid in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. The presence of the dibutylamino group in (3-((Dibutylamino)methyl)phenyl)boronic acid imparts specific physicochemical properties that can influence its biological activity. This substituent can enhance solubility and metabolic stability, making it an attractive candidate for drug development. Furthermore, the phenyl ring provides a platform for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling areas where (3-((Dibutylamino)methyl)phenyl)boronic acid is making an impact is in the field of targeted cancer therapies. Boron neutron capture therapy (BNCT) is an emerging treatment modality that leverages boron-containing compounds to selectively destroy cancer cells. The ability of boronic acids to form stable complexes with diols present in tumor cells makes them ideal candidates for BNCT. Research has shown that derivatives of boronic acids can be effectively targeted to cancer cells, leading to increased tumor specificity and reduced side effects compared to traditional chemotherapy methods.

The synthetic utility of (3-((Dibutylamino)methyl)phenyl)boronic acid extends beyond its applications in drug development. It serves as a crucial building block for the synthesis of more complex molecules, including ligands for metal-organic frameworks (MOFs) and catalysts for various organic transformations. The versatility of this compound underscores its importance in both academic research and industrial applications.

Recent advancements in computational chemistry have also highlighted the potential of (3-((Dibutylamino)methyl)phenyl)boronic acid as a scaffold for drug discovery. High-throughput virtual screening (HTVS) and molecular docking studies have identified this compound as a promising lead for several therapeutic targets. The combination of its structural features and favorable pharmacokinetic properties makes it an attractive candidate for further optimization.

The role of (3-((Dibutylamino)methyl)phenyl)boronic acid in diagnostic imaging is another area where it has shown significant promise. Boron-containing compounds are being explored as contrast agents for magnetic resonance imaging (MRI) and positron emission tomography (PET). These imaging techniques rely on the ability of boron compounds to selectively accumulate in target tissues, providing high-resolution images that aid in early detection and monitoring of diseases.

In conclusion, (3-((Dibutylamino)methyl)phenyl)boronic acid (CAS No. 1312938-19-4) is a multifaceted compound with broad applications in pharmaceutical research, synthetic chemistry, and diagnostic imaging. Its unique structural features, including the presence of a phenyl ring and a dibutylamino substituent, make it a valuable tool for developing novel therapeutics and imaging agents. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow even further.